Cas no 61909-97-5 ((6z)-4-hydroxy-6-[1-[6-[[(1z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]amino]hexylamino]ethylidene]cyclohexa-2,4-dien-1-one)

• Product Name: (6z)-4-hydroxy-6-[1-[6-[[(1z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]amino]hexylamino]ethylidene]cyclohexa-2,4-dien-1-one
• CAS No: 61909-97-5
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 955754
• PubChem ID: 336863
• Update Time: 2025-04-19

(6z)-4-hydroxy-6-[1-[6-[[(1z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]amino]hexylamino]ethylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6z)-4-hydroxy-6-[1-[6-[[(1z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]amino]hexylamino]ethylidene]cyclohexa-2,4-dien-1-one
• CHEMBL1926978
• NSC352709
• DTXSID70419569
• NSC-352709
• 61909-97-5

• Inchi： 1S/C22H28N2O4/c1-15(19-13-17(25)7-9-21(19)27)23-11-5-3-4-6-12-24-16(2)20-14-18(26)8-10-22(20)28/h7-10,13-14,25-28H,3-6,11-12H2,1-2H3/b23-15+,24-16+
• InChI Key： AXRDETRSRUTCQN-DFEHQXHXSA-N
• SMILES： OC1C=CC(=CC=1/C(/C)=N/CCCCCC/N=C(\C)/C1C=C(C=CC=1O)O)O

Computed Properties

• Exact Mass: 384.205
• Monoisotopic Mass: 384.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.248
• Boiling Point: 540.3°C at 760 mmHg
• Flash Point: 280.6°C
• Refractive Index: 1.617